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Abstract

Trehalose, a non-reducing disaccharide composed of two glucose units, is a vital molecule in a
vast array of organisms, ranging from bacteria to invertebrates and plants. It serves not only as
a crucial energy source but also as a potent protectant against a variety of environmental
stresses, including desiccation, heat, cold, and osmotic stress. In recent years, the intermediate
of its primary biosynthetic pathway, trehalose-6-phosphate (T6P), has emerged as a critical
signaling molecule, particularly in plants, where it orchestrates growth and development in
response to carbon availability. In pathogenic fungi and insects, trehalose metabolism is
intricately linked to virulence and survival, making it a promising target for the development of
novel antimicrobial agents and pesticides. While absent in mammals, the enzymatic machinery
to degrade trehalose is present, and its interaction with the gut microbiome is an area of
growing interest. This technical guide provides a comprehensive overview of trehalose
metabolism and its complex regulatory networks across different organisms. It includes a
detailed summary of quantitative data, step-by-step experimental protocols for key enzymatic
assays, and visual representations of the core signaling pathways to facilitate a deeper
understanding of this multifaceted metabolic system.

Core Pathways of Trehalose Metabolism

Trehalose metabolism primarily revolves around its synthesis and degradation, which are
tightly regulated to meet the physiological demands of the organism.
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Trehalose Biosynthesis

While several pathways for trehalose biosynthesis exist in nature, the most conserved and
widespread is a two-step process involving Trehalose-6-Phosphate Synthase (TPS) and
Trehalose-6-Phosphate Phosphatase (TPP).[1]

o Step 1: Synthesis of Trehalose-6-Phosphate (T6P): TPS (EC 2.4.1.15) catalyzes the transfer
of a glucose moiety from UDP-glucose (UDPG) to glucose-6-phosphate (G6P), forming
trehalose-6-phosphate (T6P) and UDP.

o Step 2: Dephosphorylation of T6P: TPP (EC 3.1.3.12) subsequently dephosphorylates T6P
to yield trehalose and inorganic phosphate (Pi).

In some bacteria, alternative pathways exist, such as the TreY-TreZ pathway which converts
maltooligosaccharides to trehalose.[2]

Trehalose Degradation

The breakdown of trehalose into two molecules of glucose is catalyzed by the enzyme
trehalase (EC 3.2.1.28). This process allows for the rapid mobilization of glucose for energy or
other metabolic needs. Organisms can possess multiple forms of trehalase, which can be
localized in different cellular compartments and exhibit distinct regulatory properties.

Quantitative Analysis of Trehalose Metabolism

The efficiency and regulation of trehalose metabolism are reflected in the kinetic properties of
its key enzymes and the intracellular concentrations of its metabolites.

Enzyme Kinetics

The Michaelis-Menten constant (Km) and maximum velocity (Vmax) provide insights into the
substrate affinity and catalytic efficiency of the enzymes involved in trehalose metabolism.
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Enzyme Organism Substrate Km Vmax Reference
Saccharomyc
Trehalase es cerevisiae  Trehalose ~4.7 mM - [3]
(Acid)
Saccharomyc
es cerevisiae  Trehalose 57 mM - [3]
(Neutral)
Neurospora
Trehalose 0.52 mM - [4]
crassa
Thermomyce
) Trehalose 0.57 mM - [4]
s lanuginosus
Enterobacter 1.47 (£0.05) 0.2 (x0.002)
Trehalose ) [5]
cloacae mM mM-min-1
Trehalose-6-
Phosphate Saccharomyc
o UDP-glucose - - [6]
Synthase es cerevisiae
(TPS)
Saccharomyc  Glucose-6- 6]
€es cerevisiae Phosphate
Trehalose-6-
Phosphate Acinetobacter  Trehalose-6- 7]
Phosphatase  baumannii Phosphate
(TPP)
Corynebacter
) Trehalose-6-
ium - - [7]
) ) Phosphate
diphtheriae
Pseudomona  Trehalose-6- 7]
s stutzeri Phosphate

Note: Comprehensive kinetic data for TPS and TPP across a wide range of organisms is not

readily available in a standardized format. The table will be updated as more data becomes
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accessible.

Intracellular Metabolite Concentrations

The intracellular levels of trehalose and T6P fluctuate significantly in response to

environmental cues and developmental stages.

. .. Trehalose
Organism Condition . Reference
Concentration
Saccharomyces Mid-exponential
- Low [8]

cerevisiae phase
Up to 15% of dry cell

Saturated culture [8]
mass

Desiccation stress

) ] Increased [8]

(with trehalose import)

Osmotic stress Increased [9][10]

Heat stress Increased [11]

Ethanol stress Increased [12]

o ) Osmotic stress (0.6 M

Escherichia coli 264 mM [13]

NacCl)
o 20.9 to 260.5 pmol/mg

Desiccation stress ) [4]
of protein

Cold shock (16°C) Up to 8-fold increase [14]
Cold stress

Insects Increased [11]
(Telenomus remus)

Diapause (Chilo ]
Variable [15]

suppressalis)

Regulation of Trehalose Metabolism Across

Organisms
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The synthesis and degradation of trehalose are under stringent control, often integrated with
other major metabolic and signaling pathways.

Bacteria

In bacteria like Escherichia coli, the expression of the otsA and otsB genes, which encode for
TPS and TPP respectively, is induced by osmotic stress and entry into the stationary phase.
[16] This response is often dependent on the alternative sigma factor RpoS. The degradation of
trehalose is also regulated, with different trehalases being active under different osmotic
conditions.[16]

Yeast

In Saccharomyces cerevisiae, trehalose accumulation is a hallmark of the stress response.[9]
The activity of neutral trehalase is regulated by cAMP-dependent phosphorylation.[3] T6P also
plays a regulatory role by inhibiting hexokinase, thereby controlling the influx of glucose into
glycolysis.

Plants

In most plants, trehalose is present at very low levels, while its precursor, T6P, acts as a potent
signaling molecule. T6P levels are correlated with sucrose availability and are believed to be a
key indicator of the plant's carbon status.

A central regulatory module in plants involves the interplay between T6P and Sucrose non-
fermenting-1-Related protein Kinase 1 (SnRK1). SnRK1 is a key energy sensor that is
activated under low-energy conditions, promoting catabolism and inhibiting growth. T6P acts as
a potent inhibitor of SnRK1, thus signaling high-energy status and promoting anabolic
processes and growth.[17] Under high sugar conditions, T6P binds to the catalytic subunit of
SnRK1 (KIN10), preventing its activation.[3][18]
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T6P/SnRK1 Signaling Pathway in Plants.

The trehalose pathway also intersects with the signaling of the phytohormone abscisic acid
(ABA), which is crucial for stress responses. ABA can induce the expression of certain TPP
genes, leading to increased trehalose production.[13] Conversely, trehalose can modulate the
expression of ABA signaling-related genes, suggesting a complex feedback loop.[19]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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